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Compound of Interest

Compound Name: DS-1205b free base

Cat. No.: B8144907

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of the Potent AXL Kinase Inhibitor, DS-1205b.

This document provides crucial safety protocols and logistical plans for the handling and
disposal of DS-1205b free base (CAS 1855860-24-0), a potent AXL kinase inhibitor intended
for laboratory research use only. Given that this compound has not been fully validated for
medical applications, stringent adherence to these guidelines is paramount to ensure
personnel safety and prevent environmental contamination.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure to potent
compounds like DS-1205b. The following table summarizes the recommended PPE for various
laboratory activities involving this compound.
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Experimental Protocols

Safe handling practices are critical to minimize the risk of exposure during experimental

procedures.

Weighing and Aliquoting of Solid DS-1205b

o Preparation: Before handling the solid compound, ensure you are in a designated area for

potent compounds, preferably within a ventilated balance enclosure or a chemical fume

hood.

» PPE: Don the appropriate PPE as outlined in the table above, including double gloves and

respiratory protection.
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e Handling: Use dedicated spatulas and weighing boats. Handle the compound gently to avoid
creating airborne dust.

» Cleaning: After weighing, carefully clean all surfaces with a suitable solvent (e.g., 70%
ethanol) and dispose of all disposable materials as potent chemical waste.

Solution Preparation

» Location: All solution preparations should be performed inside a certified chemical fume
hood.

o PPE: Wear a chemical-resistant lab coat, double nitrile gloves, and chemical splash goggles.

e Procedure: Slowly add the solvent to the solid DS-1205b to avoid splashing. Ensure the vial
is securely capped before vortexing or sonicating.

o Storage: Clearly label the solution with the compound name, concentration, solvent, date,
and appropriate hazard warnings. Store in a secure, designated location.

Disposal Plan

The disposal of potent compounds like DS-1205b must be handled with extreme care to
prevent environmental release.

Solid Waste

o Collection: All solid waste contaminated with DS-1205b, including weighing papers, pipette
tips, and contaminated PPE, must be collected in a dedicated, clearly labeled hazardous
waste container.

o Disposal Route: This waste must be disposed of through a licensed hazardous waste
disposal company. Do not mix with general laboratory waste.

Liquid Waste

o Collection: Collect all liquid waste containing DS-1205b in a sealed, leak-proof, and clearly
labeled hazardous waste container.
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o Compatibility: Ensure that incompatible chemicals are not mixed in the same waste
container.

» Disposal Route: Dispose of liquid waste through a certified chemical waste handler. Do not
pour down the drain.

Decontamination of Glassware and Equipment

e Initial Rinse: Rinse contaminated glassware and equipment multiple times with a suitable
solvent to remove the majority of the compound. Collect this rinse as hazardous liquid waste.

o Soaking: Immerse the rinsed items in a deactivating solution, such as a 10% bleach solution,
for at least 24 hours.

o Final Wash: After soaking, wash the glassware and equipment with laboratory detergent and
rinse thoroughly with water.

Visual Guidance: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment when working with DS-1205b free base.
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Caption: Workflow for selecting appropriate PPE for handling DS-1205b.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DS-1205b Free Base]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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